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Compound of Interest

Compound Name: 4-Bromotoluene (Methyl D3)

CAS No.: 22328-44-5

Cat. No.: B109313

Get Quote

4-Bromotoluene, and by extension its deuterated form 4-Bromotoluene (Methyl-d3), are

valuable intermediates in organic synthesis, frequently utilized in the development of

pharmaceuticals and other complex molecules. The introduction of deuterium in the methyl

group of 4-Bromotoluene (Methyl-d3) serves as a powerful tool in mechanistic studies and as a

metabolic tracer in drug discovery. While essential for scientific advancement, these

compounds are not without their hazards. A thorough understanding of their properties and

adherence to strict safety protocols are paramount. This guide is designed to provide the

necessary framework for the safe and effective use of these reagents in a laboratory setting.

Chemical and Physical Properties
A foundational aspect of safe handling is a clear understanding of the chemical and physical

properties of the substance. The properties of 4-Bromotoluene are well-documented. For 4-

Bromotoluene (Methyl-d3), while extensive physical property data is less common, it is

scientifically reasonable to assume they are very similar to the non-deuterated form.
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Property 4-Bromotoluene
4-Bromotoluene (Methyl-
d3)

Molecular Formula C₇H₇Br C₇H₄D₃Br

Molecular Weight 171.04 g/mol 174.06 g/mol

Appearance Colorless to light yellow liquid Colorless to light yellow liquid

Boiling Point 184-185 °C (363-365 °F) Similar to 4-Bromotoluene

Melting Point -2.5 °C (27.5 °F) Similar to 4-Bromotoluene

Flash Point 79 °C (174 °F) - closed cup Similar to 4-Bromotoluene

Density 1.39 g/cm³ at 25 °C (77 °F) Similar to 4-Bromotoluene

Solubility in Water Insoluble Insoluble

Hazard Identification and Toxicological Profile
4-Bromotoluene is classified as a hazardous substance. The primary routes of exposure are

inhalation, skin contact, and eye contact.

Acute Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin. It can cause

irritation to the skin, eyes, and respiratory tract.

Skin Corrosion/Irritation: Causes skin irritation. Prolonged or repeated contact may lead to

dermatitis.

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Chronic Toxicity: The long-term health effects of chronic exposure have not been fully

investigated. As with many halogenated aromatic compounds, it is prudent to minimize

exposure.

Environmental Hazards: It is expected to be toxic to aquatic life with long-lasting effects.

Releases to the environment should be avoided.
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The toxicological properties of 4-Bromotoluene (Methyl-d3) have not been thoroughly

investigated. In the absence of specific data, it should be handled with the same precautions as

the non-deuterated compound.

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential for the safe handling of 4-

Bromotoluene.

Engineering Controls
Fume Hood: All work with 4-Bromotoluene and its deuterated analog must be conducted in a

well-ventilated chemical fume hood to minimize the inhalation of vapors. The fume hood

should have a tested and certified face velocity.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent direct contact with the chemical.

Hand Protection: Wear chemically resistant gloves. Nitrile gloves are a common choice, but it

is essential to consult the glove manufacturer's compatibility data for 4-Bromotoluene.

Change gloves frequently and immediately if they become contaminated.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn when there is a risk of splashing.

Skin and Body Protection: A flame-retardant lab coat should be worn at all times. For larger

quantities or tasks with a higher risk of splashing, a chemical-resistant apron is

recommended.

Respiratory Protection: If a fume hood is not available or if there is a potential for exposure

above the occupational exposure limit, a NIOSH-approved respirator with an organic vapor

cartridge is required.
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Safe Handling and Storage Procedures
Adherence to a standardized workflow for handling 4-Bromotoluene is crucial for minimizing

risks.

General Handling Workflow
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Dispense Required Amount in Fume Hood

Securely Seal Container After Use

Clean Work Area and Equipment

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling 4-Bromotoluene.
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Storage
Container: Store in the original, tightly sealed container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Emergency Response Workflow

Spill Response Personal Exposure Response

Spill or Exposure Occurs

Evacuate Immediate Area Remove Contaminated Clothing

Alert Supervisor and Safety Officer

Contain Spill with Absorbent Material

Clean and Decontaminate Area

Wash Affected Area (Skin/Eyes)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
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Caption: Emergency response workflow for spills or personal exposure.

Specific First-Aid Measures
Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Waste Disposal
All waste containing 4-Bromotoluene or its deuterated analog must be treated as hazardous

waste.

Collection: Collect waste in a designated, labeled, and sealed container.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose

of this material.

Conclusion
4-Bromotoluene and 4-Bromotoluene (Methyl-d3) are valuable reagents in scientific research.

However, their potential hazards necessitate a culture of safety and strict adherence to

established protocols. By understanding the chemical properties, implementing robust

exposure controls, and being prepared for emergencies, researchers can handle these

compounds safely and effectively.
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To cite this document: BenchChem. [Introduction: Understanding the Compound and the
Need for Diligence]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109313/docs#introduction-understanding-the-
compound-and-the-need-for-diligence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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